Cas no 938378-17-7 (2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 938378-17-7
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 4666434
• Update Time: 2025-05-20

2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-8-(trifluoromethyl)-
• 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C11H6F3NO3/c12-11(13,14)7-3-1-2-5-4-6(10(17)18)9(16)15-8(5)7/h1-4H,(H,15,16)(H,17,18)
• InChI Key： JHJVBJAZKDJVGP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(F)(F)F)C=C(C(O)=O)C1=O

Additional information on 2-oxo-8-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid

2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid (CAS No. 938378-17-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the quinoline derivative family, a class of heterocyclic aromatic compounds known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a quinoline skeleton with a trifluoromethyl group at position 8 and a carboxylic acid group at position 3, along with an oxo group at position 2. These functional groups confer unique electronic and steric properties, making it a valuable molecule for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid, allowing researchers to explore its properties in depth. The trifluoromethyl group is particularly notable for its electron-withdrawing nature, which can significantly influence the electronic environment of the molecule. This feature makes it an attractive candidate for applications requiring enhanced stability or reactivity. For instance, studies have shown that the presence of the trifluoromethyl group can improve the bioavailability and pharmacokinetic properties of drug candidates, making this compound a promising lead in drug discovery.

In the field of pharmacology, 2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid has garnered attention due to its potential as a scaffold for developing novel therapeutic agents. Researchers have investigated its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For example, recent studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, which are key players in cellular signaling pathways implicated in diseases such as cancer and inflammatory disorders. These findings highlight its potential as a lead compound for developing targeted therapies.

Beyond pharmacology, this compound has also found applications in materials science. The quinoline core is known for its aromaticity and conjugation properties, which are advantageous in designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The introduction of the trifluoromethyl and carboxylic acid groups can further tailor the electronic properties of the molecule, enabling its use in high-performance electronic devices. Recent research has explored its potential as a building block for constructing organic photovoltaic materials, where its ability to absorb light and transport charges could contribute to more efficient energy conversion technologies.

The synthesis of 2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid involves a series of carefully designed chemical reactions that ensure high purity and structural integrity. Key steps include the formation of the quinoline skeleton through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. Modern synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly streamlined the production process. These advancements not only enhance yield but also reduce reaction times and environmental impact.

In terms of characterization, this compound has been thoroughly analyzed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies provide detailed insights into its molecular structure, purity, and physical properties. For instance, NMR analysis has confirmed the regiochemistry of substituents on the quinoline ring system, while X-ray crystallography has revealed its three-dimensional molecular packing arrangement. Such detailed characterization is essential for ensuring reproducibility in research and maintaining quality control standards in industrial applications.

From an environmental perspective, the development and application of 2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid must adhere to stringent sustainability criteria. Researchers are increasingly focusing on green chemistry principles to minimize waste generation and reduce reliance on hazardous reagents during synthesis. Innovations such as catalytic hydrogenation using renewable catalysts or solvent-free reaction conditions are being explored to enhance the eco-friendliness of this compound's production process.

Looking ahead, the future prospects for 2-Oxo-8-(Trifluoromethyl)-1,2-Dihydroquinoline-3-Carboxylic Acid are highly promising due to its unique combination of structural features and functional versatility. Collaborative efforts between academic institutions and industry players are expected to drive further innovations in its application across diverse fields such as drug delivery systems or advanced materials engineering. As research continues to uncover new dimensions of this compound's utility, it is poised to play an increasingly significant role in advancing scientific knowledge and technological progress.